16-Dehydroprogesterone

• CAS No.: 1096-38-4
• Product Name: 16-Dehydroprogesterone
• Molecular Formula: C21H28O2
• Molecular Weight: 312.4 g/mol
• IUPAC Name: (8R,9S,10R,13S,14S)-17-acetyl-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]phenanthren-3-one
• Standard InChI: InChI=1S/C21H28O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h6,12,16,18-19H,4-5,7-11H2,1-3H3/t16-,18-,19-,20-,21+/m0/s1
• Standard InChIKey: VRRHHTISESGZFN-RKFFNLMFSA-N
• Isomeric SMILES: CC(=O)C1=CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)C
• SMILES: CC(=O)C1=CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C
• Canonical SMILES: CC(=O)C1=CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C
• Melting Point: 185-187°C
• Physical Description: Solid
• Description: 16, 17-Didehydroprogesterone, also known as 4, 16-pregnadiene-3, 20-dione or 3, 20-dioxopregna-4, 16-diene, belongs to the class of organic compounds known as 20-oxosteroids. These are steroid derivatives carrying a C=O group at the 20-position of the steroid skeleton. Thus, 16, 17-didehydroprogesterone is considered to be a steroid lipid molecule. 16, 17-Didehydroprogesterone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 16, 17-Didehydroprogesterone has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, 16, 17-didehydroprogesterone is primarily located in the membrane (predicted from logP) and cytoplasm. 16, 17-Didehydroprogesterone can be biosynthesized from progesterone.; 16,17-didehydroprogesterone is a 20-oxo steroid, a 3-oxo-Delta(4) steroid and an enone. It derives from a progesterone.
• Synonyms: 16,17-Didehydroprogesterone; 3,20-Dioxopregna-4,16-diene; NSC 11037; NSC 9785; _x000B_Δ16-Progesterone; Δ4,16-Pregnadiene-3,20-dione
• PubChem Compound: 101964
• Last Modified: Nov 11 2021